Cas no 1804726-07-5 (Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1804726-07-5
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4834793
• Update Time: 2025-06-14

Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H5F6NO4/c1-19-7(18)3-2-16-6(20-9(13,14)15)5(17)4(3)8(10,11)12/h2,17H,1H3
• InChI Key： RBTDLXIWBFABSK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=NC=C1C(=O)OC)OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.7
• Topological Polar Surface Area: 68.6

Additional information on Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate

Comprehensive Overview of Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1804726-07-5)

Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1804726-07-5) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, exhibits remarkable chemical stability and bioactivity, making it a valuable intermediate in the synthesis of advanced materials and active ingredients. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which are critical properties in drug discovery and development.

In recent years, the demand for fluorinated compounds like Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate has surged due to their applications in cutting-edge fields such as medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a building block for novel heterocyclic compounds, which are pivotal in designing next-generation therapeutics. The compound's CAS No. 1804726-07-5 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

One of the key advantages of this compound lies in its structural versatility. The pyridine core functionalized with hydroxy, trifluoromethoxy, and trifluoromethyl groups allows for diverse chemical modifications, enabling the creation of tailored molecules with specific properties. This adaptability is particularly valuable in addressing contemporary challenges such as drug resistance and environmental sustainability in agriculture. For instance, fluorinated pyridines are increasingly explored as eco-friendly alternatives to traditional agrochemicals, aligning with global trends toward greener chemistry.

The synthesis of Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate involves sophisticated organic transformations, including selective fluorination and esterification. These processes require precise control to ensure high yield and purity, which are essential for its subsequent applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with stringent quality standards. The compound's CAS No. 1804726-07-5 serves as a unique identifier in regulatory and commercial contexts, facilitating its traceability and safe handling.

From a commercial perspective, Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate is available in limited quantities, primarily targeting research institutions and specialty chemical manufacturers. Its niche applications and high production costs contribute to its premium pricing. However, ongoing advancements in synthetic methodologies may eventually lower these barriers, making the compound more accessible for broader industrial use. Market analysts predict steady growth in demand, driven by its potential in biocatalysis and material science.

In conclusion, Methyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1804726-07-5) represents a fascinating example of modern fluorinated chemistry. Its unique structural features and multifunctional applications position it as a key player in the development of innovative solutions across multiple industries. As research continues to uncover new possibilities, this compound is poised to play an even more significant role in shaping the future of science and technology.